1-(benzo[d]thiazol-2-yl)-N-cyclopropylazetidine-3-carboxamide

• IUPAC Name: 1-(1,3-benzothiazol-2-yl)-N-cyclopropylazetidine-3-carboxamide
• InChI: InChI=1S/C14H15N3OS/c18-13(15-10-5-6-10)9-7-17(8-9)14-16-11-3-1-2-4-12(11)19-14/h1-4,9-10H,5-8H2,(H,15,18)
• InChI Key: FFTISUOGIHBYIA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2CN(C2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C14H15N3OS
• Molecular Weight: 273.36 g/mol

Description

1-(benzo[d]thiazol-2-yl)-N-cyclopropylazetidine-3-carboxamide, also known as BTCPA, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in the field of medicine.

Scientific Research Applications

1-(benzo[d]thiazol-2-yl)-N-cyclopropylazetidine-3-carboxamide has been studied for its potential as a therapeutic agent in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been investigated for its role in modulating the immune system and as an analgesic.

Mechanism of Action

Target of Action

tuberculosis . They have also shown promising anticonvulsant properties .

Mode of Action

It’s known that benzothiazole derivatives can inhibit certain enzymes and receptors, which could potentially lead to their observed biological effects .

Biochemical Pathways

Benzothiazole derivatives have been associated with various biological activities, suggesting they may interact with multiple pathways .

Pharmacokinetics

A study on similar benzothiazole derivatives indicated a favorable pharmacokinetic profile .

Result of Action

Benzothiazole derivatives have been associated with a range of biological activities, suggesting they may have diverse molecular and cellular effects .

Action Environment

It’s known that factors such as ph, temperature, and the presence of other molecules can influence the action of similar compounds .

Advantages and Limitations for Lab Experiments

One advantage of 1-(benzo[d]thiazol-2-yl)-N-cyclopropylazetidine-3-carboxamide is its specificity for HDAC inhibition, which may lead to fewer off-target effects compared to other HDAC inhibitors. However, its limited solubility in aqueous solutions may pose challenges in experimental design and application.

Future Directions

Future research on 1-(benzo[d]thiazol-2-yl)-N-cyclopropylazetidine-3-carboxamide may focus on its potential as a therapeutic agent for specific types of cancer, as well as its potential as an immunomodulatory agent in the treatment of autoimmune diseases. Additionally, further investigation into its mechanism of action and potential side effects may be warranted.

Synthesis Methods

The synthesis of 1-(benzo[d]thiazol-2-yl)-N-cyclopropylazetidine-3-carboxamide involves the reaction of benzo[d]thiazole-2-carboxylic acid with cyclopropylamine, followed by the addition of thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with azetidine-3-carboxamide to produce this compound.

Biochemical Analysis

Biochemical Properties

Benzothiazole derivatives have been reported to interact with various enzymes, proteins, and other biomolecules . For instance, some benzothiazole derivatives have shown inhibitory activity against M. tuberculosis .

Cellular Effects

Benzothiazole derivatives have been reported to exhibit anticonvulsant activity and neurotoxicity .

Molecular Mechanism

Benzothiazole derivatives have been reported to exhibit good binding properties with epilepsy molecular targets such as GABA (A) alpha-1, glutamate, GABA (A) delta receptors and Na/H exchanger .

Temporal Effects in Laboratory Settings

Benzothiazole derivatives have been reported to show protection against seizures in mice .

Dosage Effects in Animal Models

A benzothiazole derivative, ARN19702, has been reported to attenuate the spontaneous nocifensive response elicited by intraplantar formalin injection and the hypersensitivity caused by intraplantar carrageenan injection, paw incision or the sciatic nerve ligation in a dose-dependent manner .

Metabolic Pathways

Benzothiazole derivatives have been synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions etc .